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This guide provides an objective comparison of the performance of Ethacure 300, a liquid

aromatic diamine curative, in Toluene Diisocyanate (TDI) and Methylene Diphenyl Diisocyanate

(MDI) based polyurethane elastomer systems. This analysis is supported by a summary of

available experimental data and detailed methodologies for key performance evaluation

experiments.

Introduction to Ethacure 300 and Polyurethane
Systems
Ethacure 300, chemically known as dimethylthiotoluenediamine (DMTDA), is a widely used

curative in the polyurethane industry.[1] It is a liquid at room temperature, which offers

processing advantages over solid curatives.[2] Polyurethane elastomers are formed by the

reaction of a diisocyanate (like TDI or MDI) with a polyol to create a prepolymer, which is then

cured or chain-extended. The choice of diisocyanate and curative significantly influences the

final properties of the elastomer.

TDI-based systems are known for their excellent resilience, high-temperature resistance, and

good compression set properties.[3] MDI-based systems, on the other hand, typically offer

superior strength, rigidity, and better performance at lower temperatures.[3][4] This guide will

explore how Ethacure 300 performs within these two distinct systems.
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Data Presentation: Performance Metrics
The following table summarizes the typical physical properties of polyurethane elastomers

cured with Ethacure 300 in both TDI and MDI systems. While extensive quantitative data for

Ethacure 300 in TDI systems is available, direct comparative data for MDI systems is less

common due to the high reactivity between aromatic diamines and MDI prepolymers. The

performance in MDI systems is therefore described based on established principles of

polyurethane chemistry.

Performance Metric
TDI / Ethacure 300
System

MDI / Ethacure 300
System

Test Method

Hardness (Shore A) 85 - 95

Expected to be in a

similar or slightly

higher range

ASTM D2240

Tensile Strength (psi) 5000 - 6000 Expected to be higher ASTM D412

Elongation (%) 300 - 500 Expected to be lower ASTM D412

Tear Strength (pli) 400 - 600 Expected to be higher ASTM D624

Compression Set (%) Lower (better)
Generally higher

(poorer)
ASTM D395

Rebound Higher Lower ASTM D2632

Low-Temperature

Performance
Good Excellent -

High-Temperature

Resistance
Excellent Good -

Note: The performance of MDI/Ethacure 300 systems is a qualitative assessment based on

the general characteristics of MDI-based polyurethanes. Actual values can vary depending on

the specific prepolymer and processing conditions.
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In TDI Systems: Ethacure 300 is a well-established curative for TDI prepolymers, offering a

favorable balance of properties. It provides excellent tensile and tear strength, good elongation,

and a notable advantage in high-temperature applications.[5] The reaction between Ethacure
300 and TDI prepolymers is manageable, allowing for good processing characteristics.[1]

In MDI Systems: The use of aromatic diamine curatives like Ethacure 300 with MDI

prepolymers is less common due to the very fast reaction rate.[6] This can lead to processing

challenges. However, if properly managed, an MDI/Ethacure 300 system would be expected to

yield elastomers with very high hardness, tensile strength, and tear strength, characteristic of

MDI's rigid nature.[4] Flexibility and elongation would likely be lower compared to a TDI system.

The low-temperature performance of MDI-based elastomers is generally superior.[3]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance data

table.

Hardness (ASTM D2240)
This test method determines the hardness of a material by measuring the penetration of a

specific indenter under a specified force.

Apparatus: Durometer (Shore A scale for elastomers).

Specimen: A flat, smooth piece of the cured polyurethane with a minimum thickness of 6

mm.

Procedure: a. Place the specimen on a hard, flat surface. b. Hold the durometer vertically

and press the indenter firmly onto the specimen. c. Read the hardness value on the dial

within one second of firm contact. d. Take at least five measurements at different locations

on the specimen and report the average.

Tensile Properties (ASTM D412)
This test method measures the force required to stretch a specimen to its breaking point, as

well as its elongation at break.

Apparatus: Tensile testing machine with a suitable load cell and grips.
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Specimen: A dumbbell-shaped specimen die-cut from a cured polyurethane sheet.

Procedure: a. Measure the thickness and width of the narrow section of the specimen. b.

Mount the specimen in the grips of the tensile testing machine. c. Apply a tensile load at a

constant rate of crosshead movement until the specimen breaks. d. Record the maximum

load and the elongation at the point of rupture. e. Tensile strength is calculated by dividing

the maximum load by the original cross-sectional area. Elongation is the percentage

increase in length at break.

Tear Strength (ASTM D624)
This test method measures the resistance of a material to the growth of a tear.

Apparatus: Tensile testing machine.

Specimen: A specimen with a sharp, 90-degree angle (Die C) is commonly used.

Procedure: a. Mount the specimen in the grips of the tensile testing machine. b. Apply a

tensile load at a constant rate of crosshead movement to initiate and propagate a tear from

the point of the angle. c. Record the maximum force required to tear the specimen. d. Tear

strength is reported in pounds per linear inch (pli).

Compression Set (ASTM D395)
This test method measures the ability of a material to return to its original thickness after being

subjected to a compressive load for a specified time and temperature.

Apparatus: Compression device with parallel plates, oven.

Specimen: A cylindrical button of the cured polyurethane.

Procedure: a. Measure the initial thickness of the specimen. b. Place the specimen in the

compression device and compress it to a specified percentage of its original height. c. Place

the device in an oven at a specified temperature (e.g., 70°C) for a specified time (e.g., 22

hours). d. Remove the device from the oven and release the specimen. e. Allow the

specimen to recover for 30 minutes at room temperature and then measure its final

thickness. f. Compression set is calculated as the percentage of the original deflection that is

not recovered.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8083435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mandatory Visualization

TDI-based System

MDI-based System

TDI Prepolymer

Flexible & Resilient ElastomerCuring

Ethacure 300

MDI Prepolymer

Rigid & Strong ElastomerCuring

Ethacure 300

Ethacure 300
(DMTDA)

Click to download full resolution via product page

Caption: Curing of TDI and MDI prepolymers with Ethacure 300.
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Caption: Experimental workflow for polyurethane elastomer synthesis and testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. discover.univarsolutions.com [discover.univarsolutions.com]

2. media.erapol.com.au [media.erapol.com.au]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8083435?utm_src=pdf-body-img
https://www.benchchem.com/product/b8083435?utm_src=pdf-custom-synthesis
https://discover.univarsolutions.com/assets/files/case/ALBEMARLE%20E300_MOCA_Advertisement_ST_061219_FNL.pdf
http://media.erapol.com.au/wp-content/uploads/files/products/cast-elastomers/curative/Ethacure%20300%20-%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8083435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. m.youtube.com [m.youtube.com]

4. mearthane.com [mearthane.com]

5. erapol.com.au [erapol.com.au]

6. uresinindustrial.com.au [uresinindustrial.com.au]

To cite this document: BenchChem. [Ethacure 300: A Performance Evaluation in TDI vs. MDI
Polyurethane Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8083435#performance-evaluation-of-ethacure-300-
in-tdi-vs-mdi-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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